4-{[2-methyl-3-oxo-3,4-dihydro-1(2H)-quinoxalinyl]carbonyl}phenyl N-butylcarbamate

• IUPAC Name: [4-(2-methyl-3-oxo-2,4-dihydroquinoxaline-1-carbonyl)phenyl] N-butylcarbamate
• InChI: InChI=1S/C21H23N3O4/c1-3-4-13-22-21(27)28-16-11-9-15(10-12-16)20(26)24-14(2)19(25)23-17-7-5-6-8-18(17)24/h5-12,14H,3-4,13H2,1-2H3,(H,22,27)(H,23,25)
• InChI Key: KGNVNZHXJFTKKC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)OC1=CC=C(C=C1)C(=O)N2C(C(=O)NC3=CC=CC=C32)C
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-{[2-methyl-3-oxo-3,4-dihydro-1(2H)-quinoxalinyl]carbonyl}phenyl N-butylcarbamate” are not explicitly mentioned in the literature.

Scientific Research Applications

Synthesis and Chemical Transformations

• This compound has been involved in the synthesis of new polyheterocyclic compounds based on chalcones, which are significant in the development of various pharmaceuticals and materials (Velikorodov et al., 2019).
• It is used as a precursor in the synthesis of fluorescent carbamic acid esters for high-performance liquid chromatography, highlighting its utility in analytical chemistry (Yamaguchi et al., 1987).
• The compound is integral to the metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones, an eco-friendly method to synthesize various bioactive natural products and synthetic drugs (Xie et al., 2019).

Biological and Medicinal Chemistry

• It serves as a building block in the synthesis of quinolone analogues, important for developing new therapeutic agents (Kurasawa et al., 2005).
• The compound is used in the synthesis of pyridoquinolones with potential antibacterial and antifungal activities, indicating its role in creating new pharmaceuticals (Patel & Pathak, 2012).

Material Science and Other Applications

• In material science, it contributes to the synthesis of new spiro compounds from 11H-Indeno[1,2-b]quinoxalin-2-one, which could have applications in creating advanced materials with unique properties (Velikorodov et al., 2015).
• The compound plays a role in the development of quinoxaline derivatives as corrosion inhibitors for mild steel in hydrochloric acid medium, demonstrating its utility in industrial applications (Olasunkanmi et al., 2016).

Mechanism of Action

The mechanism of action of “4-{[2-methyl-3-oxo-3,4-dihydro-1(2H)-quinoxalinyl]carbonyl}phenyl N-butylcarbamate” is not explicitly mentioned in the literature.